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This document provides detailed application notes and experimental protocols for the utilization
of Promethium-147 (Pm-147) in the fabrication and characterization of nuclear batteries. The
focus is on betavoltaic devices, which offer long-duration, reliable power sources for
specialized applications.

Introduction to Promethium-147 Nuclear Batteries

Promethium-147 is a radioisotope that decays via beta emission with a half-life of 2.62 years,
releasing electrons with a mean energy of approximately 62 keV.[1][2] This characteristic
makes it a suitable candidate for betavoltaic batteries, which convert the kinetic energy of beta
particles directly into electrical energy using a semiconductor junction. These batteries are
valued for their long operational life and high energy density, making them ideal for applications
where conventional power sources are impractical.[3]

Key Advantages:

e Long Lifespan: The multi-year half-life of Pm-147 enables power sources that can operate for
extended periods without replacement.[4]

o High Energy Density: Nuclear batteries offer significantly higher energy density compared to
chemical batteries.
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» Reliability: The predictable decay of Pm-147 ensures a stable and continuous power output.
Primary Applications:
o Medical Devices: Powering implantable devices such as pacemakers.[3][5]

o Aerospace and Defense: Providing long-term power for space probes, satellites, and military
equipment.[1][2][3]

o Remote Sensors: Enabling the operation of unattended sensors in harsh or inaccessible
environments.[6]

Properties of Promethium-147 for Nuclear Battery
Applications

A summary of the key physical and radiological properties of Promethium-147 relevant to its
use in nuclear batteries is presented in the table below.

Property Value Reference
Half-life 2.62 years [7]

Decay Mode Beta () [2]

Mean Beta Energy ~62 keV [1][2]
Maximum Beta Energy 224.5 keV [2]

o Extremely weak (121 keV,
Gamma Emission i ) [2]
0.00285% intensity)

Progeny Samarium-147 (Sm-147)

Performance Characteristics of Promethium-147
Nuclear Batteries

The performance of Promethium-147 based betavoltaic batteries is dependent on several
factors, including the choice of semiconductor material, the activity of the Pm-147 source, and
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the device architecture. Below is a summary of reported performance data from various

experimental setups.

Open Short
. Power N o -
Semicon Pm-147 . Circuit Circuit Efficiency Referenc
o Density |
ductor Activity S Voltage Current (n) e
(Voc) (Isc)
Afew
N ) milliwatts
Silicon (Si)  Not Not Not Not
" from ~2 . . " (8]
n/p cells specified ) specified specified specified
cubic
inches
_ 1,680 =3.2 Not Not
4H-SiC _ B B 1.12% [9]
mCi/cm? pW/cm? specified specified
Upto5
General Not 5 mwW/cm3 Not Not
. . ~ . years [1]
Betavoltaic  specified (average) specified specified -
lifetime
Direct 6
, Not
Charge 2.6 curies » ~60 kV nanoamper  Up to 15%
specified
Battery es

Experimental Protocols
Fabrication of a Promethium-147 Betavoltaic Device

This protocol outlines the general steps for fabricating a planar betavoltaic device using a

Promethium-147 source and a silicon carbide (SiC) semiconductor. This procedure should be

performed in a certified radiological fume hood.

Materials and Equipment:

e Promethium-147(lll) chloride (**’PmCls) solution

e 4H-SiC betavoltaic cells
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Borosilicate reservoir (e.g., 700-um tall)

UV curable epoxy

Micropipette

Hot plate

Light-tight and airtight enclosure

Desiccant (e.g., Drierite and silica gel)

Automated data acquisition system for |-V curve measurements

Procedure:

Semiconductor Preparation:

o Mount the 4H-SiC betavoltaic cell on a conducting pad using conductive epoxy.
o Wire bond the electrodes to pads on the mounting board for electrical connection.
Reservoir Attachment:

o Adhere a bottomless borosilicate reservoir to the surface of the 4H-SiC cell using a UV
curable epoxy. The reservoir will contain the liquid radioisotope source.

Promethium-147 Deposition:

o Inside a fume hood, use a micropipette to dispense a specific volume (e.g., 2 pL droplets)
of the 14’PmCls solution into the reservoir on the SiC cell.[10]

o Allow the solvent to evaporate at standard ambient temperature and pressure (SATP). For
moisture control, which is critical for performance, gentle heating (e.g., 150 °C for 2
minutes) can be applied after the initial solvent evaporation.[4]

o Repeat the deposition process to achieve the desired total activity, ensuring the deposited
layer is uniform.[10]
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e Device Encapsulation and Storage:

o Place the fabricated device in a light-tight and airtight enclosure containing desiccant to
minimize moisture exposure.[4][10]

Electrical Characterization of the Betavoltaic Device

Equipment:

e Source meter unit (SMU) or a precision power supply and multimeter
e Probe station or custom device holder

o Computer with data acquisition software

Procedure:

o Setup:

o Place the encapsulated betavoltaic device in a light-tight and electrically shielded test
fixture.

o Connect the device electrodes to the SMU using appropriate probes.
o Current-Voltage (I-V) Measurement:

o Sweep the voltage across the device from a negative bias to a positive bias (e.g., -1 V to 2
V) and measure the corresponding current at each voltage step.

o Record the I-V curve data.
e Performance Parameter Extraction:
o From the I-V curve, determine the following parameters:
» Open-circuit voltage (Voc): The voltage at which the current is zero.

» Short-circuit current (Isc): The current at which the voltage is zero.
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» Fill Factor (FF): A measure of the squareness of the I-V curve, calculated as (Maximum
Power Point) / (Voc * Isc).

= Maximum Power Point (MPP): The point on the I-V curve where the product of voltage
and current is maximized.

» Conversion Efficiency (n): The ratio of the maximum electrical power output to the total
power emitted by the radioactive source.

Safety Protocols for Handling Promethium-147

Promethium-147 is a beta emitter and requires specific safety precautions to minimize
radiation exposure.

5.1. General Handling Precautions:

All work with unsealed Promethium-147 must be conducted in a designated radiological
fume hood or glove box.

Maintain ALARA (As Low As Reasonably Achievable) principles for radiation exposure by
minimizing time, maximizing distance, and using appropriate shielding.

Use tools such as forceps to handle sources indirectly.[3]

Always wear appropriate Personal Protective Equipment (PPE).
5.2. Personal Protective Equipment (PPE):

o Disposable gloves (double-gloving is recommended)

e Lab coat

o Safety glasses

5.3. Shielding:

 Promethium-147 beta particles can be effectively shielded by low-density materials. 0.2 mm
of plastic is sufficient to absorb the beta emissions.[3]
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e Bremsstrahlung X-rays, produced when beta particles interact with shielding material, may
require additional shielding with higher density materials like lead, especially for high-activity
sources.

5.4. Monitoring and Detection:

o Use a survey meter with a pancake Geiger-Muller (GM) probe to monitor for contamination
on work surfaces, equipment, and personnel.[3]

o Perform wipe tests to detect removable contamination.

» Personnel handling significant quantities of Promethium-147 should wear whole-body and
extremity dosimeters.

5.5. Decontamination Procedures:

o Personnel Decontamination:

[¢]

Wash the affected skin area thoroughly with mild soap and lukewarm water.

Do not abrade the skin.

[e]

o

Blot dry with a soft cloth.

[¢]

Monitor the skin to check for remaining contamination.

[e]

Repeat if necessary, but no more than three times to avoid skin irritation.

e Equipment and Surface Decontamination:

o

Alert personnel in the area and restrict access.

[¢]

Use absorbent paper to clean up any liquid spills.

Clean the contaminated area with a decontamination solution (e.g., Radiacwash).

[¢]

[e]

For stubborn contamination, a longer soak or the use of mild abrasives may be necessary,
but this should be done with caution to avoid damaging the surface.
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o Monitor the area after decontamination to ensure all radioactive material has been
removed.

5.6. Radioactive Waste Disposal:
e Segregate radioactive waste from non-radioactive waste.
o Promethium-147 waste should be classified as long-lived waste (half-life > 90 days).

e Solid waste (e.g., contaminated gloves, paper towels) should be placed in clearly labeled,
durable plastic bags within a designated radioactive waste container.

 Liquid waste should be stored in labeled, sealed containers. Disposal down the sanitary
sewer may be permissible for very small quantities, but this must be done in strict
accordance with institutional and regulatory guidelines.

e Maintain accurate records of all radioactive waste generated and disposed of.
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Caption: Experimental workflow for the fabrication and characterization of a Pm-147 betavoltaic
device.
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Caption: Flowchart of safety protocols for handling Promethium-147.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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